Phosphonium, (5-methoxy-5-oxopentyl)triphenyl-, bromide

• IUPAC Name: (5-methoxy-5-oxopentyl)-triphenylphosphanium;bromide
• InChI: InChI=1S/C24H26O2P.BrH/c1-26-24(25)19-11-12-20-27(21-13-5-2-6-14-21,22-15-7-3-8-16-22)23-17-9-4-10-18-23;/h2-10,13-18H,11-12,19-20H2,1H3;1H/q+1;/p-1
• InChI Key: ZRISKIMGLXRNRV-UHFFFAOYSA-M
• Canonical SMILES: COC(=O)CCCC[P+](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3.[Br-]
• Molecular Formula: C24H26BrO2P
• DSSTOX Substance ID: DTXSID70456419
• Molecular Weight: 457.3 g/mol
• CAS RN: 79837-79-9

Description

Phosphonium, (5-methoxy-5-oxopentyl)triphenyl-, bromide is a chemical compound with the molecular formula C24H26BrO2P. It has a molecular weight of 457.35. This compound is also known by other names such as (5-Methoxy-5-oxopentyl) Triphenyl phosphonium Bromide.

Synthesis Analysis

There are several methods for synthesizing phosphonium salts. One approach involves the direct mixing of alcohol, trimethylsilyl bromide, and triphenylphosphine in 1,4-dioxane followed by heating at 80 °C. This method is efficient for acid-sensitive substrates. Another approach includes sequential addition of trimethylsilyl bromide and triphenylphosphine, which gives higher yields for benzyl alcohols bearing electroneutral or electron-withdrawing substituents.

Molecular Structure Analysis

The molecular structure of Phosphonium, (5-methoxy-5-oxopentyl)triphenyl-, bromide consists of a phosphonium ion with a (5-methoxy-5-oxopentyl) group and three phenyl groups attached to the phosphorus atom. The bromide ion is the counterion.

Physical And Chemical Properties Analysis

Phosphonium, (5-methoxy-5-oxopentyl)triphenyl-, bromide is typically stored in an inert atmosphere at room temperature. More detailed physical and chemical properties are not available at this time.

Scientific Research Applications

Pharmaceutical Research

• . Researchers can leverage its unique structure to create derivatives with potential therapeutic applications.
• . Prostaglandins play crucial roles in inflammation, pain modulation, and other physiological processes.

Organic Synthesis

• Preparation of Other Organic Bromides : Beyond electrophilic bromination, this compound is employed in the preparation of various organic bromides. .

Safety and Hazards

This compound is labeled with the GHS07 safety symbol, indicating that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and washing hands thoroughly after handling (P264).

Mechanism of Action

Target of Action

(5-Methoxy-5-oxopentyl)triphenylphosphonium bromide is an organic compound with the chemical formula C23H27BrO2P . It is commonly used as a source of bromide ions for electrophilic bromination in organic synthesis . The primary targets of this compound are organic molecules that require the addition of bromine .

Mode of Action

This compound interacts with its targets by providing bromide ions for electrophilic bromination . This process involves the addition of bromine to organic molecules, which can lead to significant changes in their structure and function .

Biochemical Pathways

The compound is involved in the biochemical pathway of electrophilic bromination . This pathway can lead to the formation of various organic bromides, including the electrophilic bromination of olefins and Bromo-naphthylation reactions .

Pharmacokinetics

It is known that the compound is soluble in organic solvents such as ether and methylene chloride , which may influence its absorption, distribution, metabolism, and excretion (ADME) properties.

Result of Action

The result of the compound’s action is the formation of brominated organic molecules . These molecules can have various applications, depending on their structure and properties.

Action Environment

The action of (5-Methoxy-5-oxopentyl)triphenylphosphonium bromide can be influenced by various environmental factors. For instance, it should be handled with care to prevent inhalation, swallowing, and contact with skin or eyes . It should also be kept away from fire sources and oxidants, and stored in a closed container, away from acids and alkalis . These precautions can help ensure the compound’s stability and efficacy.